Cas no 2137836-49-6 (rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis)

• Product Name: rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis
• CAS No: 2137836-49-6
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 4640352
• Update Time: 2025-11-06

rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis

• Inchi： 1S/C8H14N2O/c9-8-4-2-1-3-6(8)10-7(11)5-8/h6H,1-5,9H2,(H,10,11)/t6-,8+/m0/s1
• InChI Key： WUOJZWVDFYJWDP-POYBYMJQSA-N
• SMILES： N1[C@]2([H])[C@@](N)(CCCC2)CC1=O

Additional information on rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis

Comprehensive Overview of rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis (CAS No. 2137836-49-6)

The compound rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis (CAS No. 2137836-49-6) is a stereochemically defined indole derivative with significant potential in pharmaceutical and biochemical research. Its unique cis-configuration and amino-functionalized structure make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly focusing on this compound due to its relevance in neurodegenerative disease studies and enzyme inhibition applications.

In recent years, the demand for chiral building blocks like rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s octahydroindole scaffold is particularly noteworthy for its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug target research. Its CAS No. 2137836-49-6 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and lead optimization.

From a synthetic perspective, the rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis structure offers versatility for structure-activity relationship (SAR) studies. Its amino group allows for further derivatization, enabling the creation of bioactive analogs with enhanced selectivity. This aligns with current trends in precision medicine, where researchers seek compounds with minimal off-target effects. The cis configuration also contributes to its metabolic stability, a critical factor in pharmacokinetic profiling.

The compound’s relevance extends to computational chemistry, where its 3D conformation is modeled for molecular docking simulations. With the rise of AI-driven drug design, CAS No. 2137836-49-6 is often referenced in studies exploring machine learning for virtual screening. Its stereochemical purity is another focal point, as impurities can significantly impact biological assay outcomes—a concern frequently raised in quality control forums.

Beyond pharmaceuticals, rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis has applications in agrochemical research, particularly in designing plant growth regulators. Its indole core mimics natural phytohormones, making it a candidate for sustainable agriculture solutions. This dual utility in human health and crop science underscores its interdisciplinary appeal.

In conclusion, rac-(3aR,7aS)-3a-amino-octahydro-1H-indol-2-one, cis (CAS No. 2137836-49-6) represents a multifaceted tool for modern research. Its stereospecificity, functional group adaptability, and broad applicability position it at the forefront of innovative chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing health and environmental challenges.